Cas no 61204-09-9 (Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-)
61204-09-9 structure
Product Name:Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-
CAS No:61204-09-9
MF:C23H21F3
MW:354.408056974411
CID:488543
PubChem ID:12804498
Update Time:2025-04-19
Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-[2,2,2-trifluoro-1,1-bis(4-methylphenyl)ethyl]benzene
- DTXSID70510282
- SCHEMBL11358160
- 61204-09-9
- 1,1,1-Trifluoro-2,2,2-tris(4-methylphenyl)ethane
- QXPMYDAAJSFVTH-UHFFFAOYSA-N
- 1,1',1''-(2,2,2-Trifluoroethane-1,1,1-triyl)tris(4-methylbenzene)
- Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-
-
- Inchi: 1S/C23H21F3/c1-16-4-10-19(11-5-16)22(23(24,25)26,20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
- InChI Key: QXPMYDAAJSFVTH-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)(F)F
Computed Properties
- Exact Mass: 354.15963
- Monoisotopic Mass: 354.15953516g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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